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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde hydrate

Cat. No.: B1654357 Get Quote

Essential Safety and Handling Guide for
Cyclooctanecarbaldehyde Hydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cyclooctanecarbaldehyde hydrate in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Identifier: Cyclooctanecarbaldehyde Molecular Formula: C9H16O Molecular Weight:

140.22 g/mol

Hazard Identification and Classification
Cyclooctanecarbaldehyde is classified as a hazardous substance. While specific data for the

hydrate form is limited, the safety precautions for the aldehyde should be strictly followed. The

primary hazards are summarized below.
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Hazard Class GHS Category Signal Word Hazard Statement

Flammable liquids Category 4 Warning
H227: Combustible

liquid

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
Category 2A Warning

H319: Causes serious

eye irritation

Acute toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Specific target organ

toxicity - single

exposure (Respiratory

system)

Category 3 Warning
H335: May cause

respiratory irritation

Hazardous to the

aquatic environment,

long-term hazard

Category 3 -

H412: Harmful to

aquatic life with long

lasting effects

Data sourced from Sigma-Aldrich Safety Data Sheet.

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn at all

times when handling Cyclooctanecarbaldehyde hydrate.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Lab coat.

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator for organic vapors is

necessary.

Protects against inhalation of

harmful vapors that may cause

respiratory irritation.[2]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.

Avoid breathing vapors or mist.

Prevent contact with skin and eyes by wearing the appropriate PPE.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.
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Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and bases.[3]

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes.[2][3] If skin irritation persists,

seek medical attention.

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Chemical Waste: Collect in a designated, labeled, and sealed container for hazardous waste.

Do not dispose of down the drain.
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal. Ensure the area is well-ventilated.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling

Cyclooctanecarbaldehyde hydrate in a laboratory setting.
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Preparation
- Review SDS

- Don PPE

Chemical Handling
- Work in fume hood

- Weigh/transfer chemical

Experimental Use
- Monitor reaction

- Maintain ventilation

Emergency
- Spill/Exposure

Decontamination
- Clean glassware
- Wipe surfaces

Waste Disposal
- Segregate waste
- Label containers

Post-Handling
- Remove PPE
- Wash hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cyclooctanecarbaldehyde Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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